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Abstract

This technical guide provides a comprehensive overview of the early industrial applications of
dichloropropane isomers, primarily focusing on 1,2-dichloropropane and 1,3-dichloropropane. It
delves into their historical use as industrial solvents, components in paint and varnish
removers, soil fumigants, and as versatile chemical intermediates in organic synthesis. This
document presents key quantitative data in structured tables for comparative analysis, details
relevant experimental protocols, and utilizes visualizations to illustrate metabolic pathways and
chemical synthesis workflows. The information is intended to serve as a foundational resource
for researchers, scientists, and professionals in drug development who may encounter these
compounds in legacy environmental contexts or require a historical perspective on their
industrial significance and toxicological profiles.

Introduction

Dichloropropane exists as several structural isomers, with 1,2-dichloropropane and 1,3-
dichloropropane being the most industrially significant in the early to mid-20th century.[1] These
chlorinated hydrocarbons are colorless, flammable liquids with a chloroform-like odor.[2] Their
utility stemmed from their excellent solvency power for a wide range of organic materials and
their reactivity as chemical building blocks. However, growing awareness of their potential
health and environmental impacts led to a decline in their use in many consumer and
agricultural applications by the late 20th century.[3] This guide revisits the foundational
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industrial roles of these isomers, providing technical insights into their applications and the
scientific methodologies of the time.

Physicochemical Properties of Dichloropropane
Isomers

A clear understanding of the physical and chemical properties of dichloropropane isomers was
fundamental to their industrial application. These properties dictated their suitability as solvents,

their behavior in formulations, and their environmental fate.

Property 1’_2- 1’_3- References
Dichloropropane Dichloropropane
CAS Number 78-87-5 142-28-9 [4]
Molecular Formula C3HeCl2 CsHeCl2 [4]
Molar Mass 112.98 g/mol 112.98 g/mol [4]
Appearance Colorless liquid Colorless liquid [2]
Odor Chloroform-like Chloroform-like [2]
Boiling Point 95-96 °C 120-125°C [4]
Melting Point -100 °C -99.5°C [4]
Density 1.156 g/cm3 at 20 °C 1.189 g/cm3 at 20 °C [4]

Vapor Pressure

40 mmHg at 20 °C

22 mmHg at 20 °C

Solubility in Water

0.26 g/100 mL at 20
°C

0.27 g/100 mL at 20
°C

Early Industrial Applications

The versatile properties of dichloropropane isomers led to their widespread use in several key

industrial sectors.

Industrial Solvents and Degreasers
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Both 1,2- and 1,3-dichloropropane were employed as effective industrial solvents for a variety
of organic materials, including oils, fats, waxes, resins, and rubber.[3][5] Their use was
prominent in metal degreasing operations and in the textile industry as spotting agents.[3] In
the paper industry, 1,2-dichloropropane was used as a solvent in the production of alkaline
paper surface sizing agents.[6]

Paint, Varnish, and Finish Removers

Prior to the early 1980s, 1,2-dichloropropane was a common component in paint strippers,
varnishes, and furniture finish removers due to its ability to dissolve cured resins and coatings.

[713]

Soil Fumigants and Pesticides

A significant early application of dichloropropanes was in agriculture. Mixtures containing 1,2-
dichloropropane and 1,3-dichloropropene were marketed as soil fumigants to control
nematodes.[3][8] These formulations were injected into the soil before planting to protect crops.
[8] The use of 1,2-dichloropropane in pesticide formulations in the United States was
discontinued in the 1980s.[7]

Chemical Intermediates
The dichloropropane isomers served as crucial intermediates in chemical synthesis.
e 1,2-Dichloropropane: A major application was in the production of tetrachloroethylene and

carbon tetrachloride.[3][5] It is also a significant byproduct of the chlorohydrin process for
manufacturing propylene oxide.[3][9]

» 1,3-Dichloropropane: This isomer was instrumental in the synthesis of cyclopropane and
other cyclic compounds.[10][11] The intramolecular Wurtz reaction, for instance, utilizes 1,3-
dihalopropanes to form a cyclopropane ring.[12] It also serves as a precursor for various
organic compounds in the pharmaceutical and agrochemical industries.[13]

Manufacturing Processes
Production of 1,2-Dichloropropane
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High-purity 1,2-dichloropropane was primarily obtained as a byproduct in the manufacture of
propylene oxide via the chlorohydrin process.[3][14] It could also be produced by the reaction
of propylene with chlorine in the presence of an iron oxide catalyst.[3]

Experimental Workflow: Propylene Oxide Production (Chlorohydrin Process) with 1,2-
Dichloropropane Byproduct Formation

Water

Chlorine | Chlorohydrination

Propylene Chlorohydrin Dehydrochlorination Propylene Oxide (Product)
[ ~o
Propylene ; Side Reaction /)——-- 1,2-Dichloropropane (Byproduct)

1,3-Dichloropropane Zinc (Zn) Ethanol (Solvent)

Intramolecular
Waurtz Reaction

Cyclopropane Zinc Chloride (ZnCl2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://publications.iarc.who.int/_publications/media/download/6741/9552252ca777e4d03657ead791d3e429b6dcdc36.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2018-0428-0011/attachment_2.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dichloropropane
https://www.products.pcc.eu/en/blog/dichloropropane-and-its-properties-where-can-it-be-used/
https://www.products.pcc.eu/en/blog/dichloropropane-and-its-properties-where-can-it-be-used/
https://cdn.intratec.us/docs/reports/previews/propylene-oxide-e11a-b.pdf
https://en.wikipedia.org/wiki/Cyclopropanation
https://www.benchchem.com/product/B093676
https://askfilo.com/user-question-answers-smart-solutions/q4-cccc-c-cl-the-major-product-will-be-a-b-cc1cc1c-c-d-3135333534303233
https://patents.google.com/patent/US6423189B1/en
https://patents.google.com/patent/US6423189B1/en
https://www.atsdr.cdc.gov/toxprofiles/tp134-c5.pdf
https://www.benchchem.com/product/b1633073#early-industrial-applications-of-dichloropropane-isomers
https://www.benchchem.com/product/b1633073#early-industrial-applications-of-dichloropropane-isomers
https://www.benchchem.com/product/b1633073#early-industrial-applications-of-dichloropropane-isomers
https://www.benchchem.com/product/b1633073#early-industrial-applications-of-dichloropropane-isomers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1633073?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1633073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1633073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

